Cas no 1003993-39-2 (3-Methyl-5-nitro-1-propyl-1H-pyrazole)

3-Methyl-5-nitro-1-propyl-1H-pyrazole is a nitro-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a nitro group at the 5-position and a propyl substituent at the 1-position, contributing to its reactivity and utility as an intermediate in organic synthesis. The compound's stability and well-defined chemical properties make it suitable for use in heterocyclic chemistry, particularly in the development of biologically active molecules. Its nitro group offers opportunities for further functionalization, enabling diverse derivatization pathways. The compound is typically handled under controlled conditions due to its potential sensitivity. Analytical methods such as NMR and HPLC confirm its purity and structural integrity.

3-Methyl-5-nitro-1-propyl-1H-pyrazole structure

1003993-39-2 structure

Product Name:3-Methyl-5-nitro-1-propyl-1H-pyrazole

CAS No:1003993-39-2

MF:C₇H₁₁N₃O₂

MW:169.181141138077

CID:3060451

PubChem ID:7172346

Update Time:2025-05-28

3-Methyl-5-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-5-nitro-1-propyl-1H-pyrazole
- AKOS B024968
- ART-CHEM-BB B024968
- AKOS000314436
- STK350248
- 3-methyl-5-nitro-1-propylpyrazole
- 1003993-39-2
- AKOS015922161
- MDL： MFCD06740566
- Inchi： 1S/C7H11N3O2/c1-3-4-9-7(10(11)12)5-6(2)8-9/h5H,3-4H2,1-2H3
- InChI Key： SKLZMHDSSOOPOU-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC(C)=NN1CCC)=O

Computed Properties

Exact Mass: 169.085126602Da
Monoisotopic Mass: 169.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

3-Methyl-5-nitro-1-propyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB551400-100 mg	3-Methyl-5-nitro-1-propyl-1H-pyrazole; .	1003993-39-2		100MG	€281.90	2022-03-01
abcr	AB551400-250 mg	3-Methyl-5-nitro-1-propyl-1H-pyrazole; .	1003993-39-2		250MG	€381.10	2022-03-01
abcr	AB551400-500 mg	3-Methyl-5-nitro-1-propyl-1H-pyrazole; .	1003993-39-2		500MG	€528.40	2022-03-01
abcr	AB551400-1 g	3-Methyl-5-nitro-1-propyl-1H-pyrazole; .	1003993-39-2		1g	€676.70	2022-03-01
Chemenu	CM483216-1g	3-Methyl-5-nitro-1-propyl-1H-pyrazole	1003993-39-2	97%	1g	$611	2022-06-14
Ambeed	A190976-1g	3-Methyl-5-nitro-1-propyl-1H-pyrazole	1003993-39-2	97%	1g	$623.0	2024-04-26